Cas no 33483-67-9 (trans-4-Ethylcyclohexan-1-amine Hydrochloride)

• Product Name: trans-4-Ethylcyclohexan-1-amine Hydrochloride
• CAS No: 33483-67-9
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD26522026
• CID: 3942440
• PubChem ID: 24191782
• Update Time: 2025-11-06

trans-4-Ethylcyclohexan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-ethyl-, hydrochloride, trans-
• 4-ethylcyclohexan-1-amine hydrochloride
• trans-4-Ethylcyclohexan-1-amine Hydrochloride
• (1S,4r)-4-ethylcyclohexan-1-amine hydrochloride
• 4-ethylcyclohexan-1-amine hydrochloride, trans
• trans-4-Ethylcyclohexylamine hydrochloride
• EN300-224854
• A1-16842
• 90226-27-0
• 33483-67-9
• AKOS040818232
• 133089-00-6
• 4-ethylcyclohexan-1-amine;hydrochloride
• 817-610-5
• 4-ethylcyclohexan-1-aminehydrochloride
• NSC 127844
• 4-Ethylcyclohexan-1-amine--hydrogen chloride (1/1)
• NSC-127844
• DTXSID80638062
• F2167-8035
• SCHEMBL1240532
• rac-(1S,4R)-4-Ethylcyclohexan-1-amine hydrochloride
• Z2205958759
• SCHEMBL17335960
• CIS-4-ETHYLCYCLOHEXAN-1-AMINE HCL
• IBA48367
• EN300-221412
• NSC127844
• AT14261
• AT14260
• TRANS-4-ETHYLCYCLOHEXAN-1-AMINE HCL
• SCHEMBL17335959

• MDL： MFCD26522026
• Inchi： 1S/C8H17N.ClH/c1-2-7-3-5-8(9)6-4-7;/h7-8H,2-6,9H2,1H3;1H
• InChI Key： JKKFTHMBRYCGEM-UHFFFAOYSA-N
• SMILES： C1(N)CCC(CC)CC1.[H]Cl

Computed Properties

• Exact Mass: 163.1127773Da
• Monoisotopic Mass: 163.1127773Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on trans-4-Ethylcyclohexan-1-amine Hydrochloride

trans-4-Ethylcyclohexan-1-amine Hydrochloride (CAS 33483-67-9): A Comprehensive Guide to Its Properties and Applications

trans-4-Ethylcyclohexan-1-amine Hydrochloride (CAS 33483-67-9) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This cyclohexylamine derivative is known for its unique stereochemistry and functional properties, making it a valuable intermediate in synthetic chemistry. The trans-configuration of the ethyl group at the 4-position of the cyclohexane ring contributes to its distinct physicochemical characteristics, including solubility, stability, and reactivity.

In recent years, the demand for chiral amines like trans-4-Ethylcyclohexan-1-amine Hydrochloride has surged due to their critical role in asymmetric synthesis. Researchers and manufacturers are increasingly focusing on high-purity amine derivatives to meet the stringent requirements of modern drug development. The compound's hydrochloride salt form enhances its handling and storage properties, making it a preferred choice for laboratory and industrial use.

One of the most frequently asked questions about CAS 33483-67-9 is its solubility profile. This compound exhibits good solubility in polar solvents such as water, methanol, and ethanol, which is advantageous for various synthetic applications. Its thermal stability and low hygroscopicity further contribute to its utility in high-temperature reactions and long-term storage.

The pharmaceutical industry has shown significant interest in trans-4-Ethylcyclohexan-1-amine Hydrochloride as a building block for active pharmaceutical ingredients (APIs). Its rigid cyclohexane backbone and amine functionality make it an ideal candidate for designing bioactive molecules with improved pharmacokinetic properties. Recent studies have explored its potential in CNS-targeting drugs, leveraging its ability to cross the blood-brain barrier.

From an environmental perspective, sustainable synthesis of compounds like trans-4-Ethylcyclohexan-1-amine Hydrochloride has become a hot topic. Green chemistry approaches, including catalytic hydrogenation and enzyme-mediated reactions, are being investigated to reduce the environmental footprint of its production. These methods align with the growing demand for eco-friendly chemical processes in the industry.

Analytical characterization of CAS 33483-67-9 typically involves techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the required specifications for various applications. The enantiomeric purity of this chiral amine is particularly crucial for pharmaceutical uses, where even minor impurities can significantly impact biological activity.

In material science, trans-4-Ethylcyclohexan-1-amine Hydrochloride has found applications as a corrosion inhibitor and polymer modifier. Its amine group can interact with metal surfaces, forming protective layers, while its hydrophobic ethyl group contributes to improved material compatibility. These properties make it valuable in coatings and specialty materials.

The global market for fine chemicals like trans-4-Ethylcyclohexan-1-amine Hydrochloride continues to expand, driven by advancements in custom synthesis and contract manufacturing. Companies are increasingly offering tailor-made solutions to meet specific customer requirements, from small-scale research quantities to bulk industrial supplies. This trend reflects the compound's versatility across different sectors.

Quality control measures for CAS 33483-67-9 are critical, with manufacturers implementing rigorous GMP-compliant processes to ensure consistency. Batch-to-batch reproducibility is essential, particularly for pharmaceutical applications where regulatory compliance is mandatory. Documentation including certificates of analysis and stability studies are typically provided with commercial samples.

Looking ahead, research into novel applications of trans-4-Ethylcyclohexan-1-amine Hydrochloride continues to evolve. Areas such as catalysis, where it may serve as a ligand for transition metal complexes, and supramolecular chemistry, where its structural features could enable new molecular recognition systems, represent promising directions for future investigation.